Benzenesulfonamide, 4-amino-N-(4-iodophenyl)-
Cat. No. B185459
CAS RN:
6965-75-9
M. Wt: 374.2 g/mol
InChI Key: GNYYVWOTRVNKCO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
“Benzenesulfonamide, 4-amino-N-(4-iodophenyl)-” is a chemical compound with the molecular formula C12H11IN2O2S and a molecular weight of 374.2 . It is also known as “3-amino-N-(4-iodophenyl)benzene-1-sulfonamide” and is typically stored at room temperature . It is a powder in physical form .
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives, including “4-amino-N-(4-iodophenyl)-benzenesulfonamide”, has been described in various studies . One method involves the intramolecular cyclization rearrangement reaction of a previously prepared chloroacetamide derivative .
Molecular Structure Analysis
The molecular structure of “Benzenesulfonamide, 4-amino-N-(4-iodophenyl)-” can be represented by the InChI code: 1S/C12H11IN2O2S/c13-9-4-6-11(7-5-9)15-18(16,17)12-3-1-2-10(14)8-12/h1-8,15H,14H2 .
Physical And Chemical Properties Analysis
“Benzenesulfonamide, 4-amino-N-(4-iodophenyl)-” is a powder in physical form . It has a molecular weight of 374.2 .
Scientific Research Applications
Synthesis and Characterization
- Novel sulfonamide derivatives, including Schiff base ligands, have been synthesized and characterized through spectroscopic techniques and X-ray diffraction. These studies focus on understanding the structural, electronic, and chemical properties of sulfonamide compounds, contributing to the design of materials with specific functionalities (Demircioğlu et al., 2018).
Antimicrobial Activity
- Sulfonamide derivatives have shown promising antimicrobial activity, suggesting potential applications in developing new antimicrobial agents. The synthesis of specific benzenesulfonamide derivatives and their biological screening indicate their efficacy against various microbial strains, highlighting the role of sulfonamides in combating microbial resistance (El-Gaby et al., 2018).
Enzyme Inhibition
- Several studies have explored the inhibition properties of benzenesulfonamide derivatives against carbonic anhydrase (CA), an enzyme implicated in various physiological processes. These inhibitors have potential applications in treating conditions like glaucoma, suggesting their significance in pharmaceutical sciences (Casini et al., 2002; Altug et al., 2017).
Anticancer Properties
- Research into benzenesulfonamide derivatives has also uncovered their potential anticancer properties. Specific compounds have demonstrated potent activity against cancer cell lines, suggesting their utility in developing novel anticancer therapies (Żołnowska et al., 2018).
Material Science Applications
- Benzenesulfonamide derivatives have been utilized in the synthesis of new materials with unique properties, such as luminescence and antibacterial capabilities. These materials find applications in various fields, including sensor technology and material chemistry (Feng et al., 2021).
properties
IUPAC Name |
4-amino-N-(4-iodophenyl)benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11IN2O2S/c13-9-1-5-11(6-2-9)15-18(16,17)12-7-3-10(14)4-8-12/h1-8,15H,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNYYVWOTRVNKCO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N)S(=O)(=O)NC2=CC=C(C=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11IN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00219913 |
Source
|
| Record name | Benzenesulfonamide, 4-amino-N-(4-iodophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00219913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenesulfonamide, 4-amino-N-(4-iodophenyl)- | |
CAS RN |
6965-75-9 |
Source
|
| Record name | 4-Amino-N-(4-iodophenyl)benzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6965-75-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenesulfonamide, 4-amino-N-(4-iodophenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006965759 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC63371 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=63371 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenesulfonamide, 4-amino-N-(4-iodophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00219913 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-IODOSULFANILANILIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 4′-Iodosulfanilanilide | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6BEH48QX8J | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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